Cas no 102042-18-2 (Milbemycin B,28-deoxy-6,28-epoxy-23-hydroxy-25-[(1E)-1-methyl-1-propenyl]-, (6R,23S,25S)-(9CI))

Milbemycin B,28-deoxy-6,28-epoxy-23-hydroxy-25-[(1E)-1-methyl-1-propenyl]-, (6R,23S,25S)-(9CI) structure
102042-18-2 structure
Product Name:Milbemycin B,28-deoxy-6,28-epoxy-23-hydroxy-25-[(1E)-1-methyl-1-propenyl]-, (6R,23S,25S)-(9CI)
CAS No:102042-18-2
MF:C35H50O8
MW:598.766711711884
CID:153359
PubChem ID:6438918
Update Time:2025-04-19

Milbemycin B,28-deoxy-6,28-epoxy-23-hydroxy-25-[(1E)-1-methyl-1-propenyl]-, (6R,23S,25S)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • Milbemycin B,28-deoxy-6,28-epoxy-23-hydroxy-25-[(1E)-1-methyl-1-propenyl]-, (6R,23S,25S)-(9CI)
    • LogP
    • LL-F28249γ
    • LL-F28249 gamma
    • (4S,4'S,5'S,6'S,8R,10E,13R,14E,16E,20R,21R,24S)-6'-[(E)-but-2-en-2-yl]-4',24-dihydroxy-21-methoxy-5',11,13,22-tetramethylspiro[3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-2-one
    • Milbemycin B, 28-deoxy-6-28-epoxy-23-hydroxy-25-(1-methyl-1-propenyl)-
    • LL-F 28249gamma
    • 102042-18-2
    • Inchi: 1S/C35H50O8/c1-8-22(4)30-24(6)29(36)18-34(43-30)17-27-16-26(42-34)13-12-21(3)14-20(2)10-9-11-25-19-40-32-31(39-7)23(5)15-28(33(37)41-27)35(25,32)38/h8-12,15,20,24,26-32,36,38H,13-14,16-19H2,1-7H3/b10-9+,21-12+,22-8+,25-11+/t20-,24-,26+,27-,28?,29-,30+,31+,32+,34?,35+/m0/s1
    • InChI Key: RMCUZOFMWLMCCE-SAFDFRNMSA-N
    • SMILES: O1[C@H](/C(=C/C)/C)[C@@H](C)[C@H](CC21C[C@@H]1C[C@@H](CC=C(C)C[C@@H](C)C=CC=C3CO[C@@H]4[C@@H](C(C)=CC(C(=O)O1)[C@@]43O)OC)O2)O |c:17,25,t:23|

Computed Properties

  • Exact Mass: 598.350569g/mol
  • Monoisotopic Mass: 598.350569g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 2
  • Complexity: 1210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 4
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 598.8g/mol
  • XLogP3: 3.8
  • Topological Polar Surface Area: 104Ų
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